Cas no 847650-69-5 (5-Iodo-2’-O-methylcytidine)

5-Iodo-2’-O-methylcytidine is a modified nucleoside derivative characterized by the presence of an iodine atom at the 5-position of the cytidine base and a methyl group at the 2’-hydroxyl position of the ribose sugar. This modification enhances its stability against enzymatic degradation, making it valuable for applications in nucleic acid research, including oligonucleotide synthesis and structural studies. The iodine substitution provides a heavy atom for X-ray crystallography or as a handle for further functionalization, while the 2’-O-methyl group improves nuclease resistance. Its utility spans probe design, RNA interference studies, and as a building block in the development of modified oligonucleotides with tailored properties.
5-Iodo-2’-O-methylcytidine structure
5-Iodo-2’-O-methylcytidine structure
Product Name:5-Iodo-2’-O-methylcytidine
CAS No:847650-69-5
MF:C10H14IN3O5
MW:383.139734745026
CID:1086031
PubChem ID:68768358
Update Time:2025-08-10

5-Iodo-2’-O-methylcytidine Chemical and Physical Properties

Names and Identifiers

    • 5-Iodo-2'-O-methylcytidine
    • 5-LODO-2’-O-METHYLCYTIDINE
    • Cytidine, 5-iodo-2'-O-methyl- (9CI)
    • Cytidine,5-iodo-2'-O-Methyl
    • 5-Iodo-2′-O-methylcytidine (ACI)
    • 5-Iodo-2’-O-methylcytidine
    • Inchi: 1S/C10H14IN3O5/c1-18-7-6(16)5(3-15)19-9(7)14-2-4(11)8(12)13-10(14)17/h2,5-7,9,15-16H,3H2,1H3,(H2,12,13,17)/t5-,6-,7-,9-/m1/s1
    • InChI Key: JQWRBXTVVLSBBM-JXOAFFINSA-N
    • SMILES: O([C@@H]1[C@H](O)[C@@H](CO)O[C@H]1N1C=C(I)C(N)=NC1=O)C

Computed Properties

  • Exact Mass: 382.99800
  • Monoisotopic Mass: 382.998
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.2
  • Topological Polar Surface Area: 118A^2

Experimental Properties

  • PSA: 119.83000
  • LogP: -0.72310

5-Iodo-2’-O-methylcytidine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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